Cas no 1007487-02-6 (3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol)

3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol structure
1007487-02-6 structure
Product Name:3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
CAS No:1007487-02-6
MF:C9H16N2O
MW:168.236142158508
CID:5045110
PubChem ID:23006059
Update Time:2023-08-25

3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
    • 3-(1-propan-2-ylpyrazol-4-yl)propan-1-ol
    • 3-(1-Isopropyl-1H-pyrazol-4-yl)propan-1-ol
    • 3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
    • Inchi: 1S/C9H16N2O/c1-8(2)11-7-9(6-10-11)4-3-5-12/h6-8,12H,3-5H2,1-2H3
    • InChI Key: KFTJPXLSARCPNN-UHFFFAOYSA-N
    • SMILES: OCCCC1C=NN(C=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38

3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P223476-100mg
3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol
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$ 135.00 2022-06-03
TRC
P223476-500mg
3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol
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$ 500.00 2022-06-03
TRC
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3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol
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$ 775.00 2022-06-03
Enamine
EN300-1217818-0.05g
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$972.0 2023-07-10
Enamine
EN300-1217818-0.1g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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0.1g
$1019.0 2023-07-10
Enamine
EN300-1217818-0.25g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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$1065.0 2023-07-10
Enamine
EN300-1217818-0.5g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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$1111.0 2023-07-10
Enamine
EN300-1217818-1.0g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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$1157.0 2023-07-10
Enamine
EN300-1217818-2.5g
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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$2268.0 2023-07-10
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3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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$3355.0 2023-07-10

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